Cas no 2901096-81-7 (2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl)

• Product Name: 2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl
• CAS No: 2901096-81-7
• MF: C₁₃H₉Br₂FO
• MW: 360.016365766525
• CID: 6796177
• PubChem ID: 171368148
• Update Time: 2025-05-23

2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl
• MFCD34763238
• 2901096-81-7

• Inchi： 1S/C13H9Br2FO/c1-17-11-7-6-10(16)12(13(11)15)8-2-4-9(14)5-3-8/h2-7H,1H3
• InChI Key： XRWYAQDKEBMMMA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C1C=CC(=CC=1)Br)F)OC

Computed Properties

• Exact Mass: 359.89837g/mol
• Monoisotopic Mass: 357.90042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl

2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl (CAS No. 2901096-81-7)

2,4'-Dibromo-6-fluoro-3-methoxy-1,1'-biphenyl is a synthetic organic compound with the CAS registry number 2901096-81-7. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical and physical properties. The structure of this compound consists of two benzene rings connected by a single bond (biphenyl system), with substituents at specific positions: two bromine atoms at the 2 and 4' positions, a fluorine atom at the 6 position, and a methoxy group (-OCH₃) at the 3 position. These substituents significantly influence the compound's reactivity, solubility, and biological activity.

The synthesis of 2,4'-dibromo-6-fluoro-3-methoxy-1,1'-biphenyl typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach has been particularly effective in constructing biphenyl systems with multiple halogen substituents.

The compound's unique structure makes it a valuable substrate for further functionalization in drug discovery and materials science. In the pharmaceutical industry, biphenyl derivatives are often used as scaffolds for developing bioactive molecules. Recent studies have highlighted the potential of 2,4'-dibromo-6-fluoro-3-methoxy-1,1'-biphenyl as a precursor for anti-cancer agents. For example, bromine atoms can serve as leaving groups in nucleophilic substitution reactions, enabling the introduction of bioactive substituents.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its electron-withdrawing groups (bromine and fluorine) and electron-donating methoxy group create a balance of electronic properties that make it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths makes it a candidate for optoelectronic applications.

The environmental impact of 2,4'-dibromo-6-fluoro-3-methoxy-1,1'-biphenyl has also been a topic of recent research. Studies have focused on its degradation pathways under various environmental conditions, such as soil microbiota and aqueous photolysis. Results indicate that the compound undergoes slow degradation under natural conditions, raising concerns about its persistence in the environment. However, its low bioaccumulation potential suggests minimal risk to aquatic organisms.

In terms of toxicity, recent animal studies have provided insights into the compound's acute and chronic effects. The methoxy group appears to play a significant role in modulating toxicity by influencing metabolic pathways. Bromine substitution at specific positions may enhance or reduce toxicity depending on the biological system under study. These findings underscore the importance of careful risk assessment when handling or disposing of this compound.

The development of analytical methods for detecting 2,4'-dibromo-6-fluoro-3-methoxy-1,1'-biphenyl has also advanced in recent years. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are now widely used for precise characterization. These techniques allow researchers to confirm the compound's structure and purity with unprecedented accuracy.

In conclusion, 2,4'-dibromo-6-fluoro-3-methoxy-1,1'-biphenyl is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, its potential contributions to various fields will likely expand.